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Compound of Interest

Compound Name: Cinecromen

CAS No.: 62380-23-8

Cat. No.: B1232692

Get Quote

Executive Summary & Compound Profile
Cinecromen (INN) is a potent vasodilating agent belonging to the coumarin-cinnamic acid

hybrid class.[1][2] Chemically identified as 3-(3,4,5-trimethoxyphenyl)propenoic acid 1-

(morpholinomethyl)-2-[4-methyl-7-(morpholinocarbonylamino)-2-oxo-2H-1-benzopyran-3-

yl]ethyl ester, it targets the cardiovascular system, specifically acting on coronary vascular

resistance.[1][2]

Due to its high molecular weight (651.71 g/mol ) and complex lipophilic structure, Cinecromen
presents specific challenges in solubility and stability. Improper handling—specifically moisture

exposure and suboptimal solvent choice—can lead to hydrolysis of the ester linkage or

precipitation in aqueous bioassays, compromising experimental data.
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Property Specification

CAS Number 62380-23-8

Formula C₃₄H₄₁N₃O₁₀

Molecular Weight 651.71 g/mol

Appearance
Crystalline Solid (typically off-white to pale

yellow)

Primary Class Coronary Vasodilator / Coumarin Derivative

Solubility Profile
High: DMSO, DMF | Moderate: Ethanol | Low:

Water/PBS

Storage & Stability Protocols
Core Principle: Cinecromen contains multiple hydrolyzable sites (ester bonds) and electron-

rich aromatic systems susceptible to oxidation.[1][2] Stringent moisture and light control are

non-negotiable.

A. Solid State Storage (Lyophilized/Powder)
Temperature: Store at -20°C for up to 2 years. For archival storage (>2 years), -80°C is

recommended.[1][2]

Environment: Vial must be sealed under inert gas (Nitrogen or Argon) if possible. Store

inside a desiccator or with silica gel packs to prevent hydrolysis.

Light: Protect from light. Use amber vials or wrap clear vials in aluminum foil.

B. Stock Solution Storage[7]
Solvent: Dimethyl Sulfoxide (DMSO) is the gold standard for long-term stock stability due to

its low volatility and high solubilizing power.[1][2]

Conditions: Aliquot stocks immediately after preparation. Store at -80°C.
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Freeze-Thaw: Limit to one freeze-thaw cycle. Repeated cycling promotes crystal growth and

concentration gradients.

Decision Logic for Storage

Cinecromen Sample

Physical Form?

Solid Powder Solubilized Stock

Short Term (<6 mo)
-20°C, Desiccated

Routine Use

Long Term (>2 yr)
-80°C, Inert Gas

Archival

Solvent Used?

DMSO/DMF Aqueous/Buffer

Aliquot & Store -80°C
(Max 6 months)

Do NOT Store
Prepare Fresh Daily

Click to download full resolution via product page

Caption: Decision tree for determining optimal storage conditions based on physical state and

solvent composition.

Reconstitution & Solubilization Protocol
Objective: Create a high-concentration stock solution that remains stable while minimizing

cytotoxicity in downstream biological assays.
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Reagents Required[1][2]
Solvent: Anhydrous DMSO (Grade: Cell Culture Tested, ≥99.9%).

Vessel: Glass or Polypropylene (PP) vials. Avoid Polystyrene (PS) as concentrated DMSO

can leach plasticizers.

Equipment: Vortex mixer, Sonicator (water bath).

Step-by-Step Procedure
Step 1: Stock Preparation (Target: 10 mM - 50 mM)[1][2]

Equilibrate: Allow the Cinecromen vial to warm to room temperature (approx. 15-20 mins)

inside the desiccator before opening. This prevents water condensation on the cold powder.

Calculate: Determine the volume of DMSO required.

Formula: Volume (µL) = [Mass (mg) / MW (651.71)] × (1,000,000 / Desired Concentration

mM).[1][2]

Dissolve: Add DMSO to the vial.

Agitate: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath at

37°C for 5 minutes. The solution should be strictly clear and colorless/pale yellow.[1]

Step 2: Serial Dilution for Assays[1]
Intermediate Dilution: Do not jump directly from 100% DMSO stock to aqueous media.

Create an intermediate dilution (e.g., 10x working conc) in DMSO or Ethanol if possible, or

dilute slowly.

Aqueous Mixing: Add the DMSO stock dropwise to the vortexing culture medium/buffer.[1]

Precipitation Check: Inspect for turbidity. Cinecromen is lipophilic; if the final DMSO

concentration is <0.1% and the drug concentration is high (>10 µM), precipitation is a risk.

Validation: Spin down a sample of the media preparation (10,000 x g, 5 min). If a pellet

forms, solubility limits have been exceeded.
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Solubilization Workflow

Powder
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(Anhydrous)

Vortex/Sonicate
(Clear Solution)

Master Stock
(10-50 mM)

Aqueous Dilution
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Click to download full resolution via product page

Caption: Workflow for reconstituting Cinecromen from powder to assay-ready conditions.

Handling & Safety (E-E-A-T)
Warning: Cinecromen is a biologically active cardiovascular agent. It is designed to alter blood

flow and vascular resistance.[1]

Personal Protective Equipment (PPE):

Respiratory: N95 mask or biosafety cabinet handling is recommended to avoid inhalation

of powder.[1]

Dermal: Nitrile gloves (double gloving recommended when handling DMSO stocks, as

DMSO permeates skin and carries the drug with it).

Ocular: Safety goggles.

Waste Disposal: Dispose of as hazardous chemical waste.[1] Do not pour down the drain.

Spill Protocol: If DMSO stock is spilled, absorb with inert material (vermiculite/sand). Clean

area with 70% ethanol, then water.
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Observation Root Cause Corrective Action

Cloudiness upon aqueous

dilution

"Crash-out" precipitation due to

hydrophobicity.[1][2]

Reduce final concentration.

Increase DMSO % (if assay

tolerates). Warm media to

37°C before addition.

Yellowing of stock over time
Oxidation of the trimethoxy or

coumarin moiety.

Discard stock. Ensure future

stocks are stored under inert

gas at -80°C.

Inconsistent Assay Results
Adsorption to plastics or

freeze-thaw degradation.[1][2]

Use glass vials for stocks.

Aliquot into single-use volumes

to avoid freeze-thaw cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Application Note: Cinecromen Storage,
Handling, and Reconstitution Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232692/docs#technical-application-note-
cinecromen-storage-handling-and-reconstitution-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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